Cas no 1909308-38-8 (6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride)

• Product Name: 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride
• CAS No: 1909308-38-8
• MDL: MFCD29060380
• CID: 4628518
• PubChem ID: 121553454
• Update Time: 2025-05-19

6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride

• MDL： MFCD29060380

Additional information on 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1909308-38-8)

The compound 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1909308-38-8) is a chemically synthesized derivative of piperidine, a six-membered heterocyclic amine widely utilized in pharmaceutical and agrochemical research. This hydrochloride salt form enhances the solubility and stability of the parent molecule, making it a valuable intermediate in drug discovery and development. The 6-methyl and propan-2-yl substituents contribute to its unique steric and electronic properties, which are critical for modulating biological activity.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride for its potential applications in central nervous system (CNS) therapeutics. The compound's structural features align with current trends in targeting neurotransmitter receptors and enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its carboxylic acid moiety also allows for further functionalization, enabling the creation of prodrugs or conjugates with improved bioavailability.

The synthesis of CAS No. 1909308-38-8 typically involves multi-step organic reactions, including reductive amination and ester hydrolysis, followed by salt formation with hydrochloric acid. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical manufacturing, where impurities must be minimized to avoid adverse effects.

From an industrial perspective, 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride is often discussed in the context of green chemistry. Sustainable synthesis routes, such as catalytic hydrogenation and solvent-free reactions, are being explored to reduce environmental impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Companies are increasingly adopting these practices to comply with regulations and meet consumer expectations for eco-friendly products.

Another area of interest is the compound's role in peptide mimetics and small-molecule inhibitors. Its rigid piperidine scaffold mimics natural peptide backbones, making it a promising candidate for designing protease inhibitors or GPCR modulators. Such applications are highly relevant in the era of precision medicine, where tailored therapies are developed based on genetic and molecular profiling. The hydrochloride salt form further ensures consistent pharmacokinetic properties, a key consideration in formulation development.

In summary, 6-methyl-2-(propan-2-yl)piperidine-3-carboxylic acid hydrochloride (CAS No. 1909308-38-8) represents a multifaceted tool in modern chemistry and drug design. Its structural versatility, combined with advancements in synthetic and analytical technologies, positions it as a critical component in addressing unmet medical needs. As research continues to uncover new applications, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.